
Introduction: The Strategic Importance of
Nitropyridine Scaffolds

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: 2-Butylamino-5-nitropyridine

Cat. No.: B1606518 Get Quote

Substituted nitropyridines are a cornerstone in the synthesis of complex organic molecules.

The pyridine ring, a bioisostere of benzene, offers modulated electronic properties and a site

for hydrogen bonding, making it a privileged scaffold in drug design. The introduction of an

electron-withdrawing nitro group and an electron-donating amino group creates a highly

polarized and reactive molecule. Specifically, 2-Butylamino-5-nitropyridine serves as a key

building block, where the secondary amine provides a nucleophilic center and the butyl chain

imparts lipophilicity, while the nitro group can act as a synthetic handle for further

transformations or contribute to the molecule's biological activity. This guide synthesizes the

available technical data to provide a holistic understanding of this compound for practical

laboratory application and developmental research.

Compound Identification and Physicochemical
Properties
Accurate identification is the foundation of all chemical research. The definitive identifier for 2-
Butylamino-5-nitropyridine is its Chemical Abstracts Service (CAS) number.

CAS Number: 26820-54-2

The key physicochemical properties of the compound are summarized below. These data are

critical for determining appropriate solvents, reaction conditions, and storage protocols.
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Property Value Source

CAS Number 26820-54-2

Molecular Formula C₉H₁₃N₃O₂

Molecular Weight 195.22 g/mol Calculated

Appearance
Typically a yellow to orange

solid

Inferred from related

compounds[1][2]

Purity
Commercially available at

≥97%

Inferred from related

compounds[3]
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Synthesis and Mechanistic Considerations
The synthesis of 2-Butylamino-5-nitropyridine is typically achieved via a nucleophilic

aromatic substitution (SNAr) reaction. The process involves the displacement of a suitable

leaving group from a nitropyridine precursor by butylamine. The most common precursor is 2-

chloro-5-nitropyridine.

Principle Synthetic Pathway: Nucleophilic Aromatic
Substitution (SNAr)
The electron-withdrawing effect of the nitro group at the 5-position, coupled with the electron-

withdrawing nature of the ring nitrogen, activates the 2-position of the pyridine ring towards

nucleophilic attack. This activation significantly lowers the energy barrier for the substitution

reaction.
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Caption: General workflow for the SNAr synthesis of 2-Butylamino-5-nitropyridine.

Detailed Experimental Protocol
This protocol is adapted from general procedures for the synthesis of N-substituted

nitropyridines[4].

Reactor Setup: To a clean, dry round-bottom flask equipped with a magnetic stirrer and a

reflux condenser, add 2-chloro-5-nitropyridine (1.0 eq).

Solvent and Reagents: Add a suitable solvent such as butanol or N,N-Dimethylformamide

(DMF) to dissolve the starting material. Add butylamine (1.1-1.5 eq) to the mixture.

Causality Note: An excess of the amine is used to drive the reaction to completion.

Butanol can serve as both a solvent and, at reflux, provide the necessary thermal energy.

Base Addition: Add a non-nucleophilic base such as triethylamine (Et₃N) or potassium

carbonate (K₂CO₃) (1.5-2.0 eq).

Causality Note: The base is crucial for scavenging the hydrochloric acid (HCl) generated

during the reaction. This prevents the protonation of the butylamine nucleophile, which
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would render it unreactive, and drives the equilibrium towards the product.

Reaction: Heat the mixture to reflux (typically 80-120 °C, depending on the solvent) and

maintain for 4-12 hours. Monitor the reaction progress using Thin Layer Chromatography

(TLC).

Workup and Isolation:

Cool the reaction mixture to room temperature.

If a solid precipitate (the hydrochloride salt of the base) has formed, remove it by filtration.

Pour the filtrate into ice-water to precipitate the crude product.

Collect the solid product by vacuum filtration and wash with cold water.

Purification: Recrystallize the crude solid from a suitable solvent system (e.g., ethanol/water)

to obtain the purified 2-Butylamino-5-nitropyridine.

Validation: Confirm the identity and purity of the final product using the analytical methods

described in the next section.

Analytical Characterization and Quality Control
Rigorous analytical validation is essential to confirm the structural integrity and purity of the

synthesized compound.

Spectroscopic and Chromatographic Methods
Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are used to confirm the

molecular structure by identifying the chemical shifts and coupling constants of the protons

and carbons, ensuring the correct connectivity of the butyl group to the nitropyridine ring.

Mass Spectrometry (MS): Provides the exact molecular weight of the compound, confirming

its elemental composition.

Infrared (IR) Spectroscopy: Used to identify characteristic functional groups. Key peaks

would include N-H stretching for the secondary amine, C-H stretching for the alkyl chain, and
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strong asymmetric and symmetric stretches for the nitro group (NO₂).

High-Performance Liquid Chromatography (HPLC): The primary method for determining the

purity of the final compound.

Standard HPLC Protocol for Purity Assessment
This protocol is a general guideline and should be optimized for the specific instrument and

column used. It is based on methods developed for similar aromatic amine compounds[5].

System: An HPLC system equipped with a UV-Vis detector.

Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

Mobile Phase: A gradient of Acetonitrile (ACN) and water (both containing 0.1%

Trifluoroacetic Acid, TFA).

Causality Note: The C18 stationary phase is nonpolar, making it ideal for retaining the

moderately nonpolar 2-Butylamino-5-nitropyridine. The ACN/water gradient allows for

the efficient elution of the compound while separating it from more polar or nonpolar

impurities. TFA helps to sharpen peaks by protonating any basic sites.

Gradient: Start at 20% ACN, ramp to 95% ACN over 15 minutes, hold for 2 minutes, and

return to initial conditions.

Flow Rate: 1.0 mL/min.

Detection: UV detection at a wavelength corresponding to an absorbance maximum of the

compound (typically in the 254-350 nm range for nitropyridine systems).

Sample Preparation: Prepare a standard solution of ~1 mg/mL in the mobile phase.

Analysis: Inject 10 µL and integrate the peak area. Purity is calculated as the area of the

main peak divided by the total area of all peaks.

Applications in Research and Drug Development
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The true value of 2-Butylamino-5-nitropyridine lies in its utility as a versatile intermediate. Its

bifunctional nature allows for diverse chemical transformations.

Role as a Pharmaceutical Building Block
The 2-amino-5-nitropyridine scaffold is a known pharmacophore in various therapeutic areas.

While direct applications of the butylamino derivative are less documented, it serves as a

crucial starting material for more complex molecules.

Antimalarial Agents: The 4-aminoquinoline core is vital for antimalarial efficacy[6]. The amino

group of 2-Butylamino-5-nitropyridine could be used as a nucleophile to construct hybrid

molecules that incorporate both a nitropyridine and another pharmacophore, potentially

leading to dual-action drugs to combat resistance[6].

Kinase Inhibitors: Substituted aminopyridines are common motifs in small-molecule kinase

inhibitors used in oncology. The nitro group can be reduced to an amine, providing a new

vector for chemical modification and library synthesis.

Antimicrobial and Anti-inflammatory Drugs: The parent compound, 2-Amino-5-nitropyridine,

is a key component in the synthesis of various therapeutic agents, including anti-

inflammatory and antimicrobial drugs[7]. The butyl derivative provides a lipophilic variant for

these synthetic programs.
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Caption: Role of 2-Butylamino-5-nitropyridine in a drug discovery workflow.
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Applications in Materials Science
The polarized π-system of nitropyridines makes them candidates for non-linear optical (NLO)

materials. The parent 2-Amino-5-nitropyridine (2A5NP) has been studied for its NLO properties,

which are useful in applications like laser generation[8]. The butylamino derivative could be

explored to create new crystalline materials with potentially enhanced solubility in organic

polymers for device fabrication.

Safety, Handling, and Storage
As with any laboratory chemical, proper handling is paramount.

Hazard Identification: While specific toxicology data for this compound is limited, related

aminonitropyridines are classified as irritants. Assume the compound causes skin and

serious eye irritation[1].

Personal Protective Equipment (PPE): Wear standard PPE, including safety glasses, a lab

coat, and chemical-resistant gloves.

Handling: Handle in a well-ventilated area or a chemical fume hood to avoid inhalation of

dust.

Storage: Store in a tightly sealed container in a cool, dry place away from strong oxidizing

agents.

Conclusion
2-Butylamino-5-nitropyridine is a valuable chemical intermediate characterized by its defined

physicochemical properties and accessible synthetic route. Its true potential is realized in its

role as a scaffold for the creation of more complex molecules. The strategic placement of the

butylamino and nitro groups on the pyridine ring provides two distinct points for chemical

modification, making it an ideal candidate for library synthesis in drug discovery programs

targeting a range of diseases. Furthermore, its structural similarity to known NLO materials

suggests potential applications in materials science. This guide provides the foundational

knowledge required for researchers to confidently incorporate this versatile building block into

their synthetic and developmental workflows.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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